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Compound of Interest
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Cat. No.: B15352969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Folic acid, a B vitamin, is a critical component in various biological processes, including

nucleotide synthesis and red blood cell formation. Its pharmaceutical preparations must be

monitored for impurities to ensure safety and efficacy. Folic Acid Impurity C is a known

process-related impurity that requires careful monitoring. This document outlines a detailed

protocol for the identification and quantification of Folic Acid Impurity C in pharmaceutical

samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly

sensitive and selective analytical technique.
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Parameter Value

Chemical Name

(2S)-2-[[4-[[(2-Amino-4-oxo-1,4-dihydropteridin-

7-yl)methyl]amino]benzoyl]amino] pentanedioic

acid

Molecular Formula C19H19N7O6

Molecular Weight 441.40 g/mol

CAS Number 47707-78-8

Experimental Workflow
The following diagram illustrates the general workflow for the analysis of Folic Acid Impurity
C.
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Sample & Standard Preparation

LC-MS/MS Analysis Data AnalysisWeigh Folic Acid Sample Dissolve in Diluent

Prepare Impurity C Standard
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Liquid Chromatography Separation Mass Spectrometry Detection (MRM) Peak Integration Calibration Curve Generation Quantify Impurity C

Mass Spectrometry Analysis

Folic Acid Impurity C
[M+H]+ = 442.4
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Product Ion = 295.2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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